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Compound Name:
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nitrophenyl)acetamide

Cat. No.: B279444 Get Quote

Technical Guide: N-(2-tert-butyl-4-
nitrophenyl)acetamide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for N-(2-tert-butyl-4-nitrophenyl)acetamide is not readily

available in public databases. The information presented herein, including the experimental

protocol and some physical properties, is based on established chemical principles and data

from structurally analogous compounds.

Introduction
N-(2-tert-butyl-4-nitrophenyl)acetamide is a substituted aromatic amide. The presence of a

nitro group and a bulky tert-butyl group on the phenyl ring suggests potential for unique

chemical and biological properties. Nitroaromatic compounds are a well-established class of

molecules with diverse applications, ranging from synthetic intermediates to pharmacologically

active agents.[1][2] The biological activity of such compounds is often attributed to the redox

properties of the nitro group.[2] This technical guide provides a comprehensive overview of the

identifiers, a proposed synthetic route, and a logical workflow for the characterization of N-(2-
tert-butyl-4-nitrophenyl)acetamide.
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Chemical Identifiers and Physicochemical
Properties
As a specific CAS number for N-(2-tert-butyl-4-nitrophenyl)acetamide is not publicly

documented, key identifiers have been calculated. The properties of the related compound, N-

(4-nitrophenyl)acetamide, are provided for comparison.

Identifier/Property
N-(2-tert-butyl-4-
nitrophenyl)acetamide
(Calculated/Predicted)

N-(4-
nitrophenyl)acetamide
(Reference Data)

CAS Number Not available 104-04-1[3]

Molecular Formula C₁₂H₁₆N₂O₃ C₈H₈N₂O₃[3]

Molecular Weight 236.27 g/mol 180.16 g/mol [3]

IUPAC Name
N-(2-tert-butyl-4-

nitrophenyl)acetamide
N-(4-nitrophenyl)acetamide[3]

SMILES
CC(=O)NC1=C(C=C(C=C1)--

INVALID-LINK--[O-])C(C)(C)C

CC(=O)NC1=CC=C(--

INVALID-LINK--[O-])C=C1

Melting Point
Predicted to be a solid at room

temperature.
215-217 °C[4]

Solubility

Predicted to be soluble in

organic solvents like ethanol,

acetone, and ethyl acetate.

Partially soluble in water and

chloroform; soluble in ethanol.

[4]

Proposed Experimental Protocols
Two primary synthetic routes are proposed for the synthesis of N-(2-tert-butyl-4-
nitrophenyl)acetamide, based on established organic chemistry reactions for analogous

compounds.

Route 1: Nitration of N-(2-tert-butylphenyl)acetamide
This protocol is adapted from the nitration of N-phenylacetamide.[4]
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Step 1: Synthesis of N-(2-tert-butylphenyl)acetamide

In a round-bottom flask, dissolve 2-tert-butylaniline (1 equivalent) in glacial acetic acid.

Slowly add acetic anhydride (1.1 equivalents) to the solution while stirring.

Heat the reaction mixture under reflux for 2 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

After completion, cool the mixture to room temperature and pour it into ice-cold water.

Collect the precipitated solid by filtration, wash with cold water, and dry to yield N-(2-tert-

butylphenyl)acetamide.

Step 2: Nitration of N-(2-tert-butylphenyl)acetamide

To a stirred solution of N-(2-tert-butylphenyl)acetamide (1 equivalent) in concentrated sulfuric

acid, cool the mixture to 0-5 °C in an ice bath.

Slowly add a nitrating mixture (a pre-cooled mixture of concentrated nitric acid and

concentrated sulfuric acid) dropwise, maintaining the temperature below 10 °C. The

acetamido group is an ortho-, para-director. Due to the steric hindrance from the tert-butyl

group at the ortho position, the nitration is expected to predominantly occur at the para

position.

After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours.

Carefully pour the reaction mixture onto crushed ice.

Collect the resulting precipitate by vacuum filtration.

Wash the solid with cold water until the washings are neutral to litmus paper.

Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water

mixture) to obtain N-(2-tert-butyl-4-nitrophenyl)acetamide.

Route 2: Acetylation of 2-tert-butyl-4-nitroaniline
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This protocol is adapted from the synthesis of N-(4-methoxy-2-nitrophenyl)acetamide.[5]

Dissolve 2-tert-butyl-4-nitroaniline (1 equivalent) in glacial acetic acid in a round-bottom

flask.

Add acetic anhydride (1.2 equivalents) to the solution.

Stir the reaction mixture at room temperature for 18 hours.

Monitor the reaction progress using TLC.

Upon completion, remove the solvent under reduced pressure.

Purify the resulting residue by recrystallization from an aqueous ethanol solution to yield N-
(2-tert-butyl-4-nitrophenyl)acetamide.

Logical and Experimental Workflows
The following diagrams illustrate the proposed synthetic pathway and a general workflow for

the characterization of the final compound.
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Proposed Synthesis: Route 1

2-tert-butylaniline

Acetylation

Acetic Anhydride

N-(2-tert-butylphenyl)acetamide

Nitration

HNO₃ / H₂SO₄

N-(2-tert-butyl-4-nitrophenyl)acetamide
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Characterization Workflow

Crude Product

Purification
(Recrystallization)

Pure Product

Structure Elucidation Purity Analysis

¹H & ¹³C NMR Mass Spectrometry FT-IR Spectroscopy HPLC Melting Point Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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